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Compound of Interest

Compound Name: cis-3-Nonene

Cat. No.: B1606493

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of cis-3-Nonene (CAS: 20237-46-1),
a long-chain alkene of interest in various fields of chemical research and development. This
document details its chemical and physical properties, outlines established synthesis and
purification protocols, and discusses its analytical characterization and potential applications.

Chemical and Physical Properties

cis-3-Nonene, also known as (Z)-3-Nonene, is a colorless liquid with a molecular formula of
CoHis.[1] It is characterized by a carbon-carbon double bond between the third and fourth
carbon atoms, with the alkyl chains on the same side of the double bond, resulting in a cis
configuration. This seemingly subtle structural feature significantly influences its physical
properties and chemical reactivity compared to its trans-isomer. Below is a summary of its key
guantitative data.
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Property Value Unit Source(s)
Molecular Formula CoHis - [1]
Molecular Weight 126.24 g/mol [1]
CAS Number 20237-46-1 - [2]
Density (Predicted) 0.739 £ 0.06 g/cm3 [1]
Boiling Point
_ 1457+7.0 °C [1]
(Predicted)
Flash Point 32.2 °C [1]
Refractive Index 1.427 - [1]
Vapor Pressure
) 6.1+£0.1 mmHg [1]
(Predicted at 25°C)
LogP (Octanol-Water
N o 3.53290 - [1]
Partition Coefficient)
Water Solubility Insoluble - [3]
Solubility in Organic
Soluble - [3]

Solvents

Synthesis of cis-3-Nonene

The stereoselective synthesis of cis-3-Nonene can be achieved through several established
organic chemistry methodologies. The two most common and reliable methods are the partial
hydrogenation of an alkyne using a poisoned catalyst and the Wittig reaction with a non-
stabilized ylide.

Partial Hydrogenation of 3-Nonyne with Lindlar's
Catalyst

This method involves the syn-addition of hydrogen across the triple bond of 3-nonyne, yielding
the cis-alkene. The Lindlar catalyst, a palladium catalyst poisoned with lead acetate and
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quinoline, is crucial for stopping the hydrogenation at the alkene stage and ensuring cis-

stereoselectivity.[4][5]

Materials:

3-Nonyne

Lindlar's catalyst (5% Pd on CaCOs, poisoned with lead acetate)

Quinoline

Hexane (anhydrous)

Hydrogen gas (H2)

Round-bottom flask

Hydrogenation apparatus (e.g., balloon hydrogenation setup or Parr hydrogenator)

Magnetic stirrer

Procedure:

In a round-bottom flask, dissolve 3-nonyne in anhydrous hexane.

Add Lindlar's catalyst (typically 5-10 mol% relative to the alkyne) and a small amount of
quinoline (as a further deactivating agent).

Seal the flask and flush the system with hydrogen gas.

Maintain a positive pressure of hydrogen (e.g., using a balloon) and stir the reaction mixture
vigorously at room temperature.

Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography
(GC) to observe the disappearance of the starting alkyne and the formation of the product. It
is critical to stop the reaction once the alkyne is consumed to prevent over-reduction to
nonane.
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e Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.
e Wash the Celite pad with hexane.

o Combine the filtrate and washings and remove the solvent under reduced pressure to yield
crude cis-3-Nonene.

» Purify the crude product by fractional distillation.

Synthesis of cis-3-Nonene via Partial Hydrogenation
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Diagram 1: Workflow for the synthesis of cis-3-Nonene via partial hydrogenation.

Wittig Reaction

The Wittig reaction provides a versatile route to alkenes from aldehydes and ketones. To
synthesize cis-3-Nonene, a non-stabilized phosphorus ylide is reacted with an aldehyde. The
use of a non-stabilized ylide generally favors the formation of the cis-alkene.[6]

Materials:

Propyltriphenylphosphonium bromide

n-Butyllithium (n-BulLi) in hexanes

Hexanal

Anhydrous tetrahydrofuran (THF)
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e Schlenk flask or a flame-dried round-bottom flask with a septum
e Magnetic stirrer

e Syringes

Procedure:

 Ylide Generation: In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon),
suspend propyltriphenylphosphonium bromide in anhydrous THF. Cool the suspension to 0
°C in an ice bath. Slowly add a solution of n-BuLi in hexanes dropwise. The formation of a
deep red or orange color indicates the generation of the ylide. Allow the mixture to stir at 0
°C for 30 minutes, then warm to room temperature for 1 hour.

» Reaction with Aldehyde: Cool the ylide solution to -78 °C using a dry ice/acetone bath. Add a
solution of hexanal in anhydrous THF dropwise.

o Work-up: After the addition is complete, allow the reaction mixture to slowly warm to room
temperature and stir overnight. Quench the reaction by the slow addition of a saturated
agueous ammonium chloride solution.

o Extraction and Purification: Extract the aqueous layer with diethyl ether or pentane. Combine
the organic layers, wash with brine, and dry over anhydrous magnesium sulfate. Filter the
drying agent and concentrate the solvent under reduced pressure. The crude product will
contain triphenylphosphine oxide as a byproduct.

» Purify the crude cis-3-Nonene by fractional distillation.

Synthesis of cis-3-Nonene via Wittig Reaction
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Diagram 2: Workflow for the synthesis of cis-3-Nonene via the Wittig reaction.

Purification

For both synthetic routes, the primary method for purifying cis-3-Nonene is fractional
distillation. This technique separates compounds based on differences in their boiling points.[7]
Given that the boiling point of cis-3-Nonene is close to that of its trans-isomer and other
potential impurities, a fractionating column with a high number of theoretical plates (e.g., a
Vigreux or packed column) is recommended for efficient separation.[8] The distillation should
be performed under atmospheric or reduced pressure, with careful monitoring of the head
temperature to collect the desired fraction.

Analytical Characterization

The identity and purity of synthesized cis-3-Nonene are confirmed using a combination of
spectroscopic and chromatographic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for assessing the purity of cis-3-Nonene and separating it from its
trans-isomer and other byproducts.

Gas Chromatograph: Agilent 7890B or equivalent.
e Mass Spectrometer: Agilent 5977A or equivalent.

¢ Column: A non-polar capillary column such as HP-5ms (30 m x 0.25 mm, 0.25 pm film
thickness) is suitable.[9]

o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).
* Injector Temperature: 250 °C.

e Oven Temperature Program: An initial temperature of 40-50 °C held for 2-5 minutes, followed
by a ramp of 5-10 °C/min to a final temperature of 200-250 °C.[10][11] A scouting gradient is
recommended to optimize the separation.[10]
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MS Transfer Line Temperature: 280 °C.

lon Source Temperature: 230 °C.

lonization Mode: Electron lonization (EI) at 70 eV.

Mass Range: m/z 30-300.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are essential for confirming the structure of cis-3-Nonene,
particularly the stereochemistry of the double bond.

 Instrument: Bruker Avance 400 MHz or equivalent.
e Solvent: Deuterated chloroform (CDCIs).

e 1H NMR: The olefinic protons in the cis configuration will appear as a characteristic multiplet,
and the coupling constant between them (J-value) will be indicative of the cis geometry
(typically in the range of 6-12 Hz).

e 13C NMR: The chemical shifts of the sp2 hybridized carbons of the double bond will be
distinct from the sp3 hybridized carbons of the alkyl chains.[1] The spectrum is typically
recorded with broadband proton decoupling.[12]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule.

 Instrument: PerkinElmer Spectrum Two or equivalent with an attenuated total reflectance
(ATR) accessory.

o Sample Preparation: A small drop of the neat liquid is placed directly on the ATR crystal.

o Data Acquisition: Spectra are typically collected from 4000 to 600 cm~* with a resolution of 4
cm~L,
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o Characteristic Absorptions: The spectrum of cis-3-Nonene will show C-H stretching
vibrations of the alkyl groups (~2850-2960 cm~1), C=C stretching of the cis-alkene (~1650
cm™1), and a characteristic C-H out-of-plane bending for a cis-disubstituted alkene (~700-730
cm™1).

Reactivity

The primary site of reactivity in cis-3-Nonene is the electron-rich carbon-carbon double bond. It
undergoes typical electrophilic addition reactions characteristic of alkenes. Due to steric
hindrance from the alkyl chains being on the same side of the double bond, cis-alkenes can
sometimes exhibit different reactivity or selectivity compared to their trans-counterparts.[13][14]

Applications

cis-3-Nonene and related long-chain alkenes have applications in several areas of the
chemical industry:

o Flavors and Fragrances: As a volatile organic compound, it may contribute to certain aromas
and is used as a building block for the synthesis of more complex fragrance and flavor
compounds.[1] The synthesis of related compounds like cis-3-hexenol, known for its "green”
scent, is of significant industrial importance.[15][16]

o Chemical Synthesis: It serves as a precursor for the synthesis of a variety of other organic
molecules, including alcohols, epoxides, and polymers.[1]

¢ Insect Pheromones: While there is no direct evidence of cis-3-Nonene itself being an insect
pheromone, the cis-alkene motif is a common structural feature in many insect sex and
aggregation pheromones.[17][18] Therefore, it can be a valuable starting material or
intermediate in the synthesis of such compounds for applications in pest management.

Safety and Handling
cis-3-Nonene is a flammable liquid and should be handled with appropriate safety precautions.
o Handling: Work in a well-ventilated area, preferably in a fume hood. Keep away from heat,

sparks, and open flames. Use non-sparking tools and take precautionary measures against
static discharge.
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e Personal Protective Equipment (PPE): Wear safety glasses or goggles, chemical-resistant
gloves, and a lab coat.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from
ignition sources.

o First Aid:

(¢]

Skin Contact: Wash off immediately with plenty of soap and water.

[¢]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes.

Inhalation: Move to fresh air.

[¢]

[e]

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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